Cas no 1332301-89-9 (1-Ethylspiro[indoline-3,4'-piperidin]-2-one)

• Product Name: 1-Ethylspiro[indoline-3,4'-piperidin]-2-one
• CAS No: 1332301-89-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 2120653
• Update Time: 2025-10-05

1-Ethylspiro[indoline-3,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-Spiro[3H-indole-3,4-piperidin]-2(1H)-one
• 1-ethylspiro[indoline-3,4'-piperidin]-2-one
• FBFGJHYGTQVKPW-UHFFFAOYSA-N
• 1-Ethylspiro[indoline-3,4'-piperidin]-2-one

• Inchi： 1S/C14H18N2O/c1-2-16-12-6-4-3-5-11(12)14(13(16)17)7-9-15-10-8-14/h3-6,15H,2,7-10H2,1H3
• InChI Key： FBFGJHYGTQVKPW-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC=CC=3N1CC)CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Ethylspiro[indoline-3,4'-piperidin]-2-one

Comprehensive Overview of 1-Ethylspiro[indoline-3,4'-piperidin]-2-one (CAS No. 1332301-89-9): Properties, Applications, and Research Insights

1-Ethylspiro[indoline-3,4'-piperidin]-2-one (CAS No. 1332301-89-9) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule combines an indoline-2-one core with a piperidine ring through a spiro junction, creating a three-dimensional architecture that is highly valuable for drug discovery. The presence of the ethyl group at the spiro position further enhances its potential as a versatile building block for medicinal chemistry applications.

Recent studies highlight the growing interest in spirocyclic scaffolds like 1-Ethylspiro[indoline-3,4'-piperidin]-2-one due to their ability to mimic bioactive conformations and improve pharmacokinetic properties. Researchers are particularly focused on its role in modulating central nervous system (CNS) targets, with potential applications in neurodegenerative diseases and psychiatric disorders. The compound's rigid spiro structure offers advantages in reducing metabolic degradation, a key challenge in modern drug development.

From a synthetic chemistry perspective, CAS No. 1332301-89-9 represents an interesting case study in spiroannulation techniques. The formation of its spiro[indoline-3,4'-piperidine] framework requires precise control of ring-closing reactions and stereochemistry. Recent advances in catalytic asymmetric synthesis have made this compound more accessible for structure-activity relationship studies, addressing one of the most searched questions in organic chemistry forums: "How to efficiently construct complex spirocycles?"

The physicochemical properties of 1-Ethylspiro[indoline-3,4'-piperidin]-2-one contribute to its research utility. With moderate lipophilicity (predicted LogP ~2.5) and molecular weight (244.34 g/mol), it falls within the desirable range for blood-brain barrier penetration - a hot topic in neuroscience drug discovery. Its spirocyclic constraint reduces conformational flexibility, potentially enhancing target selectivity, which aligns with current industry focus on developing next-generation selective therapeutics.

In the context of intellectual property landscape, compounds containing the spiro[indoline-3,4'-piperidine] motif have appeared in numerous patent applications, particularly for GPCR modulators and kinase inhibitors. While CAS 1332301-89-9 itself may not be clinically developed, its structural features inform the design of numerous clinical candidates. This connection to translational research makes it a frequent subject in literature searches about scaffold hopping strategies and privileged structures in medicinal chemistry.

Analytical characterization of 1-Ethylspiro[indoline-3,4'-piperidin]-2-one typically involves advanced techniques such as NMR spectroscopy (showing characteristic spirocyclic proton patterns) and high-resolution mass spectrometry. The compound's stability under various pH conditions has been investigated in response to frequent queries about spirocompound stability in drug formulation. These studies contribute valuable data to the growing spirocyclic compound database used in predictive ADMET modeling.

Emerging applications of 1332301-89-9 include its use as a chiral auxiliary in asymmetric synthesis and as a template for molecular probes in chemical biology. The ethyl substitution provides an additional handle for structural diversification, making it valuable for combinatorial chemistry approaches. Recent publications have explored its potential in photoaffinity labeling studies, addressing another trending topic in chemical biology circles.

From a green chemistry perspective, synthetic routes to 1-Ethylspiro[indoline-3,4'-piperidin]-2-one have evolved to incorporate catalytic methods and atom-economical transformations, reflecting industry's shift toward sustainable synthesis. This aligns with frequently searched terms like "green synthesis of spirocycles" and "catalytic spiroannulation." The compound's growing commercial availability also supports its adoption in high-throughput screening campaigns.

In computational chemistry, 1-Ethylspiro[indoline-3,4'-piperidin]-2-one serves as an important test case for molecular docking algorithms handling constrained ring systems. Its spiro geometry challenges conventional conformational analysis methods, making it relevant to discussions about 3D molecular modeling improvements - a subject of increasing interest with the rise of AI-assisted drug design platforms.

The safety profile of CAS 1332301-89-9 has been evaluated in preliminary studies, with particular attention to its metabolic pathways and potential enzyme interactions. While not classified as hazardous, proper handling procedures are recommended, as with all research chemicals. These considerations address common laboratory safety questions while emphasizing responsible research practices with novel spirocyclic compounds.

Looking forward, 1-Ethylspiro[indoline-3,4'-piperidin]-2-one continues to inspire innovation across multiple disciplines. Its unique architecture serves as a springboard for developing new synthetic methodologies, exploring underexplored chemical space, and addressing current challenges in drug discovery. As research into three-dimensional molecular scaffolds intensifies, this compound remains at the forefront of discussions about next-generation pharmaceutical ingredients and innovative chemical entities.